Cas no 30337-09-8 (Propanoic acid,3-(dimethoxyphosphinyl)-)
Propanoic acid,3-(dimethoxyphosphinyl)- Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid,3-(dimethoxyphosphinyl)-
- 3-dimethoxyphosphorylpropanoic acid
- Dimethoxyphosphinylpropionsaeure
- 30337-09-8
- Propanoic acid, 3-(dimethoxyphosphinyl)-
- DTXSID20378697
- 3-(dimethoxyphosphoryl)propanoic acid
- SCHEMBL6550227
- Dimethyl(2-carboxyethyl)phosphonate
- MFCD03453065
- AKOS017343612
-
- MDL: MFCD03453065
- Inchi: 1S/C5H11O5P/c1-9-11(8,10-2)4-3-5(6)7/h3-4H2,1-2H3,(H,6,7)
- InChI Key: UCJRQUJJIIBKCI-UHFFFAOYSA-N
- SMILES: P(CCC(=O)O)(=O)(OC)OC
Computed Properties
- Exact Mass: 182.03400
- Monoisotopic Mass: 182.03441044g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- Density: 1.277±0.06 g/cm3 (20 ºC 760 Torr),
- Flash Point: >110°C
- Refractive Index: 1.452 (589.3 nm 20 ºC)
- Solubility: Soluble (637 g/l) (25 º C),
- PSA: 82.64000
- LogP: 0.94700
Propanoic acid,3-(dimethoxyphosphinyl)- Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
Propanoic acid,3-(dimethoxyphosphinyl)- Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Propanoic acid,3-(dimethoxyphosphinyl)- Pricemore >>
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| abcr | AB147543-1 g |
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30337-09-8 | 98% | 1 g |
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| abcr | AB147543-25g |
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€900.00 | 2025-02-19 |
Propanoic acid,3-(dimethoxyphosphinyl)- Suppliers
Propanoic acid,3-(dimethoxyphosphinyl)- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on Propanoic acid,3-(dimethoxyphosphinyl)-
Recent Advances in the Study of Propanoic acid,3-(dimethoxyphosphinyl)- (CAS: 30337-09-8) in Chemical Biology and Pharmaceutical Research
Propanoic acid,3-(dimethoxyphosphinyl)- (CAS: 30337-09-8) is a phosphonate derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its phosphonyl and carboxyl functional groups, has been explored for its role in enzyme inhibition, drug design, and as a building block in synthetic chemistry. Recent studies have focused on its mechanism of action, pharmacokinetics, and therapeutic potential, making it a compound of interest for further investigation.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of Propanoic acid,3-(dimethoxyphosphinyl)- on metalloenzymes, particularly those involved in pathogenic processes. The study demonstrated that this compound acts as a potent inhibitor of bacterial metallo-β-lactamases, enzymes responsible for antibiotic resistance. The findings suggest that derivatives of this compound could be developed as adjuvants to enhance the efficacy of existing antibiotics, addressing the critical issue of antimicrobial resistance.
Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its potential in neurodegenerative disease therapy. The study highlighted its ability to modulate glutamate receptors, which are implicated in conditions such as Alzheimer's and Parkinson's diseases. The researchers synthesized several analogs of Propanoic acid,3-(dimethoxyphosphinyl)- and tested their neuroprotective effects in vitro, identifying promising candidates for further preclinical development.
From a synthetic chemistry perspective, a 2023 article in Tetrahedron Letters detailed a novel method for the asymmetric synthesis of Propanoic acid,3-(dimethoxyphosphinyl)- derivatives. The researchers utilized chiral catalysts to achieve high enantioselectivity, which is crucial for the development of stereospecific drugs. This methodological advancement opens new avenues for the efficient production of enantiomerically pure phosphonate-based therapeutics.
In addition to its therapeutic applications, Propanoic acid,3-(dimethoxyphosphinyl)- has also been studied for its role in agrochemicals. A 2024 study in Pest Management Science explored its use as a precursor for the synthesis of environmentally friendly pesticides. The compound's phosphonate moiety was found to enhance the stability and bioavailability of the resulting pesticides, offering a sustainable alternative to traditional organophosphate-based agrochemicals.
Despite these promising developments, challenges remain in the clinical translation of Propanoic acid,3-(dimethoxyphosphinyl)-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural optimization and formulation strategies to overcome these limitations.
In conclusion, Propanoic acid,3-(dimethoxyphosphinyl)- (CAS: 30337-09-8) represents a versatile compound with broad applications in chemical biology and pharmaceutical research. Recent studies have elucidated its potential in antibiotic adjuvants, neurodegenerative disease therapy, and agrochemicals, while also advancing synthetic methodologies. Continued research in this area is expected to yield innovative solutions to pressing medical and environmental challenges.
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